Cas no 1804462-03-0 (Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate
• CAS No: 1804462-03-0
• MF: C₁₁H₇F₃N₂O₅
• MW: 304.178893327713
• CID: 4958391
• Update Time: 2025-10-28

Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3N2O5/c1-2-20-10(17)6-3-7(5-15)9(21-11(12,13)14)8(4-6)16(18)19/h3-4H,2H2,1H3
• InChI Key： MCWDSXDYNVFJSF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OCC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• XLogP3: 2.9
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate

Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate (CAS No. 1804462-03-0)

Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate, with the CAS registry number 1804462-03-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a nitro group, and a trifluoromethoxy substituent. These functional groups collectively impart the compound with distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The use of transition metal catalysts and mild reaction conditions has significantly improved the efficiency of its synthesis. This has made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, this compound exhibits remarkable stability under various environmental conditions. The presence of the trifluoromethoxy group enhances its lipophilicity, which is advantageous for drug delivery systems. Additionally, the nitro group contributes to its strong electron-withdrawing properties, making it a potential candidate for use in electronic materials. Recent studies have explored its application as a precursor in the synthesis of advanced polymers and coatings, where its unique electronic properties are highly desirable.

The biological activity of Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate has been extensively studied in recent years. Research indicates that this compound possesses significant antimicrobial properties, making it a promising candidate for the development of new antibiotics. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation has been highlighted in several preclinical studies. These findings underscore its potential as a lead molecule in drug discovery programs targeting various diseases.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been thoroughly investigated. Studies suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term impact on ecosystems. Regulatory agencies have implemented stringent guidelines to ensure safe handling and disposal practices during industrial applications.

In conclusion, Ethyl 3-cyano-5-nitro-4-(trifluoromethoxy)benzoate (CAS No. 1804462-03-0) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an even more pivotal role in shaping future innovations.